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Compound of Interest

Compound Name: 3-Bromo-2-fluorophenylacetic acid

CAS No.: 1375964-39-8

Cat. No.: B1294249

Get Quote

CAS Number: 1375964-39-8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-2-fluorophenylacetic
acid, a halogenated phenylacetic acid derivative. Due to the limited availability of published

research on this specific compound, this document focuses on its fundamental properties,

general synthetic approaches, and potential applications based on the activities of structurally

related molecules.

Chemical and Physical Properties
3-Bromo-2-fluorophenylacetic acid is a solid at room temperature with a melting point in the

range of 133-135 °C.[1] Its chemical structure combines a phenylacetic acid core with bromine

and fluorine substituents on the aromatic ring, which can influence its chemical reactivity and

biological activity.
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Property Value Source

CAS Number 1375964-39-8 [1]

Molecular Formula C₈H₆BrFO₂ [1]

Molecular Weight 233.04 g/mol [1]

IUPAC Name
(3-bromo-2-fluorophenyl)acetic

acid
[1]

Melting Point 133-135 °C [1]

InChI Key
PAWQVTBBRAZDMG-

UHFFFAOYSA-N
[1]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 3-Bromo-2-
fluorophenylacetic acid are not readily available in peer-reviewed literature, general methods

for the preparation of substituted phenylacetic acids can be adapted. Below are generalized

experimental workflows for common synthetic routes.

Willgerodt-Kindler Reaction
The Willgerodt-Kindler reaction is a versatile method for converting aryl ketones to the

corresponding thioamides, which can then be hydrolyzed to carboxylic acids.
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Start with 3-Bromo-2-fluoroacetophenone

React with Sulfur (S) and a secondary amine (e.g., Morpholine)

Formation of Thiomorpholide intermediate

Hydrolyze with strong base (e.g., NaOH)

3-Bromo-2-fluorophenylacetic acid

Click to download full resolution via product page

Generalized workflow for the Willgerodt-Kindler reaction.

Experimental Protocol (General):

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 3-

bromo-2-fluoroacetophenone, elemental sulfur, and a secondary amine like morpholine.

Reaction: Heat the mixture to reflux. The reaction is typically monitored by thin-layer

chromatography (TLC) until the starting material is consumed.

Hydrolysis: After cooling, the intermediate thiomorpholide is hydrolyzed by adding an

aqueous solution of a strong base, such as sodium hydroxide, and heating to reflux.

Work-up and Isolation: The reaction mixture is cooled and acidified with a strong acid (e.g.,

HCl) to precipitate the carboxylic acid. The solid product is then collected by filtration,

washed, and can be further purified by recrystallization.
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From Benzyl Halides
Another common approach involves the carbonylation or cyanation of a corresponding benzyl

halide.

Carbonylation Route Cyanation-Hydrolysis Route

Start with 3-Bromo-2-fluorobenzyl halide

Palladium-catalyzed carbonylation with CO

3-Bromo-2-fluorophenylacetic acid

Start with 3-Bromo-2-fluorobenzyl halide

Nucleophilic substitution with a cyanide salt (e.g., NaCN)

Formation of 3-Bromo-2-fluorophenylacetonitrile

Acid or base-catalyzed hydrolysis

3-Bromo-2-fluorophenylacetic acid

Click to download full resolution via product page

Synthetic routes from a benzyl halide precursor.

Experimental Protocol (Carbonylation - General):

Reaction Setup: In a pressure-rated reactor, combine the 3-bromo-2-fluorobenzyl halide, a

palladium catalyst (e.g., Pd(OAc)₂), a phosphine ligand (e.g., PPh₃), a suitable solvent, and a

base.
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Reaction: Pressurize the reactor with carbon monoxide and heat the mixture.

Work-up and Isolation: After the reaction, the mixture is cooled, and the product is extracted

and purified.

Experimental Protocol (Cyanation-Hydrolysis - General):

Cyanation: React the 3-bromo-2-fluorobenzyl halide with a cyanide salt, such as sodium or

potassium cyanide, in a suitable solvent.

Hydrolysis: The resulting phenylacetonitrile is then hydrolyzed under acidic or basic

conditions to yield the carboxylic acid.

Spectroscopic Data
Detailed spectroscopic data (NMR, IR, MS) for 3-Bromo-2-fluorophenylacetic acid is not

widely available in public databases. For structurally similar compounds, such as other

brominated or fluorinated phenylacetic acids, the following characteristic signals would be

expected:

¹H NMR: A singlet for the methylene (-CH₂-) protons, and multiplets in the aromatic region for

the phenyl protons.

¹³C NMR: Resonances for the carboxylic acid carbon, the methylene carbon, and aromatic

carbons. The carbon atoms attached to bromine and fluorine would show characteristic

chemical shifts and coupling constants.

IR Spectroscopy: Characteristic absorption bands for the carboxylic acid O-H and C=O

stretching, as well as bands corresponding to the aromatic ring and C-Br/C-F bonds.

Mass Spectrometry: The molecular ion peak would be observed, along with a characteristic

isotopic pattern due to the presence of bromine.

Potential Biological Activity and Applications
While no specific biological activities have been reported for 3-Bromo-2-fluorophenylacetic
acid in the scientific literature, its structural motifs are present in various biologically active

molecules. Phenylacetic acid derivatives are known to be important intermediates in the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1294249/docs?utm_src=pdf-body#in-depth-technical-guide-3-bromo-2-fluorophenylacetic-acid
https://www.benchchem.com/product/b1294249/docs?utm_src=pdf-body#in-depth-technical-guide-3-bromo-2-fluorophenylacetic-acid
https://www.benchchem.com/product/b1294249/docs?utm_src=pdf-body#in-depth-technical-guide-3-bromo-2-fluorophenylacetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


synthesis of pharmaceuticals.[2] For instance, related bromo- and fluoro-substituted aromatic

compounds are utilized in the development of anti-inflammatory drugs, analgesics, and

agrochemicals.[2]

Structurally related compounds, such as other halogenated phenylacetic acids, serve as

precursors in the synthesis of more complex molecules with a range of therapeutic

applications. The specific substitution pattern of 3-Bromo-2-fluorophenylacetic acid makes it

a potentially valuable building block in medicinal chemistry for the synthesis of novel drug

candidates.

3-Bromo-2-fluorophenylacetic acid Chemical Intermediate / Building Block Potential Applications

Pharmaceuticals

Agrochemicals

Click to download full resolution via product page

Potential role as a chemical intermediate.

Disclaimer: This document is intended for informational purposes for a scientific audience. The

synthesis and handling of this compound should only be carried out by trained professionals in

a laboratory setting with appropriate safety precautions. The potential applications mentioned

are based on the activities of structurally related compounds and do not represent proven

activities of 3-Bromo-2-fluorophenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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